Cas no 2060029-89-0 (8a-(aminomethyl)-hexahydro-1,3oxazolo4,3-cmorpholin-3-one hydrochloride)

• Product Name: 8a-(aminomethyl)-hexahydro-1,3oxazolo4,3-cmorpholin-3-one hydrochloride
• CAS No: 2060029-89-0
• MF: C₇H₁₃ClN₂O₃
• MW: 208.642720937729
• MDL: MFCD30535976
• CID: 4635481
• PubChem ID: 126821728
• Update Time: 2025-10-28

8a-(aminomethyl)-hexahydro-1,3oxazolo4,3-cmorpholin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8a-(aminomethyl)-hexahydro-[1,3]oxazolo[4,3-c]morpholin-3-one hydrochloride
• 8a-(aminomethyl)-1,5,6,8-tetrahydro-[1,3]oxazolo[4,3-c][1,4]oxazin-3-one;hydrochloride
• Z2752201005
• 8a-(aminomethyl)-hexahydro-1,3oxazolo4,3-cmorpholin-3-one hydrochloride

• MDL： MFCD30535976
• Inchi： 1S/C7H12N2O3.ClH/c8-3-7-4-11-2-1-9(7)6(10)12-5-7;/h1-5,8H2;1H
• InChI Key： XAEQUXCDSJINNJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN2C(=O)OCC2(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Topological Polar Surface Area: 64.8

Additional information on 8a-(aminomethyl)-hexahydro-1,3oxazolo4,3-cmorpholin-3-one hydrochloride

8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride: A Comprehensive Overview

8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride, commonly referred to by its CAS number 2060029-89-0, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their diverse biological activities. The molecule's unique structure, characterized by a fused oxazole and morpholine ring system, contributes to its intriguing chemical properties and pharmacological effects.

The synthesis of 8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride involves a series of intricate organic reactions, including ring-forming processes and functional group transformations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated promising activity in various assays targeting central nervous system disorders. Specifically, studies have highlighted its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and safety profile.

The structural uniqueness of 8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride also lends itself to investigations in medicinal chemistry. Researchers have explored analogs of this compound to identify variations that enhance bioavailability or reduce off-target effects. These efforts are part of a broader trend in drug discovery aimed at creating more effective and safer therapeutic agents.

In terms of safety and toxicity, preliminary studies indicate that the compound exhibits a favorable safety profile at therapeutic doses. However, long-term toxicological studies are essential to confirm its suitability for chronic use. Regulatory agencies require rigorous testing to ensure that any drug derived from this compound meets stringent safety standards before it can be approved for human use.

The integration of computational chemistry tools has significantly accelerated the study of 8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride. Molecular modeling techniques have provided insights into its binding affinities with various receptors and enzymes. These computational approaches complement experimental studies by predicting potential interactions and guiding the design of future experiments.

In conclusion, 8a-(Aminomethyl)-Hexahydro-1,3-Oxazolo[4,3-c]Morpholin-3-One Hydrochloride, with its CAS number 2060029-89-0, represents a promising lead compound in drug discovery. Its unique chemical structure and biological activity make it a valuable subject for further research across multiple disciplines within the pharmaceutical sciences.